Cas no 1254514-03-8 (6-Bromo-1-iodoisoquinoline)

6-Bromo-1-iodoisoquinoline structure
6-Bromo-1-iodoisoquinoline structure
Product Name:6-Bromo-1-iodoisoquinoline
CAS No:1254514-03-8
MF:C9H5BrIN
MW:333.95117354393
CID:3160420
PubChem ID:129962392
Update Time:2025-04-21

6-Bromo-1-iodoisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-1-iodoisoquinoline
    • AT28524
    • 1254514-03-8
    • Inchi: 1S/C9H5BrIN/c10-7-1-2-8-6(5-7)3-4-12-9(8)11/h1-5H
    • InChI Key: CVBAWYJLARGRLJ-UHFFFAOYSA-N
    • SMILES: IC1C2C=CC(=CC=2C=CN=1)Br

Computed Properties

  • Exact Mass: 332.86501Da
  • Monoisotopic Mass: 332.86501Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12.9Ų
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